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Compound of Interest

Ethyl 2-methylthiazole-5-
Compound Name:
carboxylate

Cat. No.: B1316469

An In-depth Technical Guide to Ethyl 2-
methylthiazole-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-methylthiazole-5-
carboxylate, including its chemical identity, safety information, physicochemical properties,
synthesis protocols, and known biological activities. This document is intended to serve as a
valuable resource for professionals in the fields of chemical research and drug development.

Chemical Identity and Properties

Ethyl 2-methylthiazole-5-carboxylate is a heterocyclic compound belonging to the thiazole
class. Its unique structural features make it a valuable building block in medicinal chemistry and
materials science.

CAS Number: 79836-78-5
Molecular Formula: C7HaNO2S
Molecular Weight: 171.22 g/mol

IUPAC Name: ethyl 2-methyl-1,3-thiazole-5-carboxylate
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The following table summarizes the key quantitative data for Ethyl 2-methylthiazole-5-

carboxylate.

Property Value Source
CAS Number 79836-78-5 [1][2][3]
Molecular Formula C7HsNO:2S [2][3]
Molecular Weight 171.22 g/mol [2][3]
Physical Form Solid

Boiling Point

88 -90 °C at 5 mmHg

242.127 °C at 760 mmHg
(Predicted)

[4]

Density 1.198 + 0.06 g/cm? (Predicted) [2]

pKa 1.61 £ 0.10 (Predicted) [2]
ORCQTMZHDQSNOJ-

InChiKey [1][2]
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Safety Information

It is imperative to handle Ethyl 2-methylthiazole-5-carboxylate with appropriate safety

precautions in a laboratory setting. The following information is based on available safety data

sheets.

Signal Word: Warning

Pictograms: GHSO07: Exclamation Mark
Hazard Statements:

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]
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Precautionary Statements:

P264: Wash skin thoroughly after handling.[2]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]
e P302+P352: IF ON SKIN: Wash with plenty of water.[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

o P332+P313: If skin irritation occurs: Get medical advice/attention.[2]
o P337+P313: If eye irritation persists: Get medical advice/attention.[2]
o P362+P364: Take off contaminated clothing and wash it before reuse.[2]

Storage: Store in a well-ventilated place. Keep cool. Recommended storage temperature is 2-
8°C.[2]

Experimental Protocols: Synthesis

A common method for the synthesis of Ethyl 2-methylthiazole-5-carboxylate is through the
Hantzsch thiazole synthesis. The following is a representative protocol.

Reaction: Thioacetamide + Ethyl 2-chloro-3-oxobutanoate — Ethyl 2-methylthiazole-5-
carboxylate

Materials:

Thioacetamide

Ethyl 2-chloro-3-oxobutanoate

Ethanol (or other suitable solvent)

Sodium bicarbonate (or other mild base)

Ethyl acetate
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e Brine

e Anhydrous sodium sulfate

« Silica gel for column chromatography

Procedure:

» Dissolve equimolar amounts of thioacetamide and ethyl 2-chloro-3-oxobutanoate in ethanol.

e Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography
(TLC).

e Upon completion, cool the reaction mixture to room temperature.

o Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

o Extract the product with ethyl acetate.

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.
o Concentrate the filtrate under reduced pressure to obtain the crude product.

 Purify the crude product by silica gel column chromatography to yield pure Ethyl 2-
methylthiazole-5-carboxylate.
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Synthesis Workflow
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Potential Biological Targets of Thiazole-5-carboxylate Derivatives

Ethyl 2-methylthiazole-5-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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